2-Benzoxazol-2-yl-1-(4-trifluoromethylphenyl)-ethanol

• IUPAC Name: 2-(1,3-benzoxazol-2-yl)-1-[4-(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C16H12F3NO2/c17-16(18,19)11-7-5-10(6-8-11)13(21)9-15-20-12-3-1-2-4-14(12)22-15/h1-8,13,21H,9H2
• InChI Key: MVUVWGGFMKZEHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)CC(C3=CC=C(C=C3)C(F)(F)F)O
• Molecular Formula: C16H12F3NO2
• DSSTOX Substance ID: DTXSID60381201
• Molecular Weight: 307.27 g/mol
• CAS No.: 502625-50-5

Description

2-Benzoxazol-2-yl-1-(4-trifluoromethylphenyl)-ethanol (TFMPE) is a synthetic organic compound that is used in chemical synthesis, as well as in scientific research applications. It is a colorless liquid with a low melting point, and is soluble in most organic solvents. TFMPE has been used in the synthesis of various pharmaceuticals, such as the anti-inflammatory drug etodolac, as well as in the synthesis of polymers materials. In addition, TFMPE has been used in a variety of scientific research applications, such as the study of enzyme-catalyzed reactions, the synthesis of artificial enzymes, and the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Screening

A derivative of 2-Benzoxazol-2-yl-1-(4-trifluoromethylphenyl)-ethanol has been synthesized and demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, showing its potential in developing new antimicrobial agents (Shaikh et al., 2014).

Potential as Antimicrobial Agents

Another study involved the synthesis of novel benzoxazole derivatives, highlighting their potential as antimicrobial agents. This underscores the compound's role in medicinal chemistry, particularly in creating new antimicrobials (Gadegoni et al., 2013).

Application in Heterocyclic Chemistry

Research into the synthesis of 1-(2-(4-substitutedphenylamino)-imidazo[2,1-b] benzoxazol-3-yl) ethanone indicates the compound's importance in heterocyclic chemistry, contributing to the development of new heterocyclic compounds (Azimi et al., 2014).

Use in Agricultural and Medicinal Chemistry

This compound derivatives have attracted interest in agricultural and medicinal chemistry for their herbicidal and antifungal activities (Lassalas et al., 2017).

Photophysical and Antimicrobial Studies

The compound's derivatives have been used in photophysical studies and screened for broad-spectrum antimicrobial activity, demonstrating its utility in developing new antimicrobial agents and materials with unique photophysical properties (Padalkar et al., 2014).

Green Synthesis of Derivatives

A green synthesis approach for Benzoxazole derivatives, including those related to this compound, highlights their potential in environmentally friendly manufacturing processes and diverse pharmacological activities (Padole et al., 2020).

Antibacterial Activity of Formazan Dyes Derivatives

The preparation and antibacterial activity screening of formazan dyes derivatives from 2-mercapto benzoxazole indicate the compound's relevance in developing new antibacterial substances (Mohammed & Dahham, 2018).

Fluorescent Nanomaterial Applications

2-Phenyl-benzoxazole derivatives show potential as candidates for applications in fluorescent nanomaterials, including in aqueous and biological media (Ghodbane et al., 2012).